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Compound of Interest

Compound Name: 2-Nitrobenzohydrazide

CAS No.: 606-26-8

Cat. No.: B091997

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Nitrobenzhydrazide (CAS 606-

26-8), a molecule of interest in organic synthesis and medicinal chemistry. This document

details its physicochemical properties, synthesis, and potential biological activities, with a focus

on providing actionable information for research and development. All quantitative data is

presented in structured tables, and a detailed experimental protocol for a representative

synthesis is provided. Additionally, a conceptual workflow for its synthesis and potential

biological screening is visualized using the DOT language.

Chemical Properties and Data
2-Nitrobenzhydrazide is a hydrazide derivative of 2-nitrobenzoic acid. Its chemical structure,

featuring a nitro group ortho to the hydrazide moiety, makes it a versatile building block in the

synthesis of various heterocyclic compounds and a subject of interest for its potential biological

activities.
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Table 1: Physicochemical Properties of 2-Nitrobenzhydrazide

Property Value Source

CAS Number 606-26-8 N/A

Molecular Formula C₇H₇N₃O₃ N/A

Molecular Weight 181.15 g/mol N/A

Melting Point 121-123 °C N/A

Appearance Light yellow solid N/A

Solubility Soluble in methanol N/A

Table 2: Spectroscopic Data (Predicted and Representative for Similar Structures)

Technique Data

¹H NMR (DMSO-d₆, 400 MHz)
Predicted δ (ppm): 10.0 (s, 1H, -NH), 8.0-7.5 (m,

4H, Ar-H), 4.5 (s, 2H, -NH₂)

¹³C NMR (DMSO-d₆, 100 MHz)
Predicted δ (ppm): 165 (C=O), 148 (C-NO₂),

134, 131, 129, 124 (Ar-C), 130 (Ar-C-CO)

IR (KBr, cm⁻¹)

Characteristic Peaks: 3300-3400 (N-H

stretching), 1650 (C=O stretching, Amide I),

1520 (N-O stretching, asymmetric), 1340 (N-O

stretching, symmetric)

Mass Spectrometry (EI) m/z: 181 (M⁺), 151, 135, 105, 77

Note: The spectroscopic data presented is a combination of predicted values and characteristic

peaks observed in structurally related compounds due to the limited availability of

experimentally derived spectra for 2-Nitrobenzhydrazide in public databases.
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The most common laboratory-scale synthesis of 2-Nitrobenzhydrazide involves the

hydrazinolysis of a 2-nitrobenzoic acid ester, typically methyl 2-nitrobenzoate, with hydrazine

hydrate.

Experimental Protocol: Synthesis from Methyl 2-
Nitrobenzoate
This protocol describes a general method for the synthesis of 2-Nitrobenzhydrazide.

Materials:

Methyl 2-nitrobenzoate

Hydrazine hydrate (80% solution in water)

Ethanol (95%)

Deionized water

Round-bottom flask with reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Büchner funnel and filter paper

Crystallizing dish

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, dissolve methyl 2-nitrobenzoate (0.1 mol) in ethanol (100 mL).

Addition of Hydrazine Hydrate: To the stirred solution, add hydrazine hydrate (0.2 mol, 2

molar equivalents) dropwise at room temperature.
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Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Precipitation: After the reaction is complete, cool the mixture to room temperature and then

place it in an ice bath for 30 minutes to facilitate the precipitation of the product.

Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

Washing: Wash the solid with two portions of cold deionized water (2 x 25 mL) to remove any

unreacted hydrazine hydrate and other water-soluble impurities.

Drying: Dry the product in a desiccator over anhydrous calcium chloride or in a vacuum oven

at 50-60 °C.

Purification (Optional): The crude product can be further purified by recrystallization from

ethanol or an ethanol/water mixture to yield a crystalline solid.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-Nitrobenzhydrazide.
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Biological Activity and Mechanism of Action
While specific studies on the biological activity of 2-Nitrobenzhydrazide are limited, the broader

classes of compounds to which it belongs—nitroaromatics and hydrazides—are known to

exhibit a wide range of biological effects.

Nitroaromatic compounds often exert their biological effects through bioreduction of the nitro

group.[1] This process can lead to the formation of reactive nitroso and hydroxylamine

intermediates, which can interact with cellular macromolecules such as DNA and proteins.[1]

This mechanism is central to the antimicrobial and cytotoxic effects of many nitroaromatic

drugs.[1]

Hydrazide derivatives are also a well-established class of biologically active compounds, with

many exhibiting antimicrobial, anticonvulsant, and anti-inflammatory properties.[2][3][4][5][6]

The hydrazide moiety can act as a pharmacophore and is present in several clinically used

drugs.[3]

Postulated Mechanism of Action: A Conceptual Pathway
Given the structural features of 2-Nitrobenzhydrazide, a plausible mechanism of action,

particularly for antimicrobial activity, involves the enzymatic reduction of the nitro group within

the target cell. This reduction can generate reactive nitrogen species that induce cellular

damage.
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Caption: Postulated mechanism of action for 2-Nitrobenzhydrazide.

Applications and Future Directions
2-Nitrobenzhydrazide serves as a valuable intermediate in the synthesis of a variety of

heterocyclic compounds, including pyrazoles, oxadiazoles, and triazoles, many of which are

scaffolds for the development of new therapeutic agents. Its potential as a standalone

therapeutic agent warrants further investigation, particularly in the areas of antimicrobial and

anticancer research.
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Future research should focus on:

Comprehensive Biological Screening: Evaluating the activity of 2-Nitrobenzhydrazide against

a broad panel of bacterial, fungal, and cancer cell lines.

Mechanism of Action Studies: Elucidating the specific cellular targets and signaling pathways

affected by 2-Nitrobenzhydrazide.

Analogue Synthesis: Synthesizing and testing derivatives of 2-Nitrobenzhydrazide to explore

structure-activity relationships and optimize for potency and selectivity.

Safety Information
As with all nitroaromatic compounds and hydrazide derivatives, 2-Nitrobenzhydrazide should

be handled with appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood. For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091997/docs#technical-guide-2-nitrobenzhydrazide-
cas-606-26-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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